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Compound of Interest

Compound Name: 4,5-Dimethoxy-6-indanaldehyde

Cat. No.: B8405850 Get Quote

CAS Number: 51932-59-3 Chemical Family: Aromatic Aldehyde / Indane Derivative Synonyms:

6-Formyl-4,5-dimethoxyindane; 4,5-Dimethoxy-2,3-dihydro-1H-indene-6-carbaldehyde

Executive Safety Summary
As a Senior Application Scientist, I must emphasize that while specific toxicological data for this

intermediate (CAS 51932-59-3) is limited in public registries, its structural homology to

Veratraldehyde (3,4-dimethoxybenzaldehyde) and Indane mandates a strict Analog-Based

Safety Assessment.

Treat this compound as a Class II Irritant and a potential Respiratory Sensitizer. The aldehyde

moiety renders it susceptible to autoxidation to the corresponding carboxylic acid upon air

exposure, necessitating inert handling to maintain chemical integrity.

Core Hazard Classification (GHS / Analog-Derived)
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Hazard Category Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[1][2][3]

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.

Reactivity Air/Light Sensitive
May form explosive peroxides

or degrade to acid.

Personal Protective Equipment (PPE) Matrix
This matrix is designed as a self-validating system: the hazard dictates the barrier. Do not

deviate from these standards.

Protection Zone Required Equipment
Technical Justification
(Causality)

Respiratory

N95 / P2 Mask (Minimum) Use

Half-face Respirator with

OV/P100 cartridges for >1g

handling.

Prevents inhalation of fine

dusts/aerosols which can

trigger mucous membrane

inflammation (H335).

Ocular
Chemical Splash Goggles

(ANSI Z87.1+)

Aldehydes are lachrymators.

Safety glasses allow vapor

bypass; goggles provide a

sealed environment.

Dermal (Hands)
Double Nitrile Gloves (min

0.11mm thickness)

Outer Layer: Sacrificial barrier

against contamination. Inner

Layer: Protects against

permeation during doffing.

Dermal (Body)
Lab Coat (Cotton/Poly blend) +

Tyvek Sleeves

Prevents particulate

accumulation on street clothes.

Tyvek sleeves cover the wrist

gap between glove and coat.
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Operational Protocol: From Storage to Synthesis
This workflow ensures both operator safety and compound stability.

A. Storage & Stability[5][6]
Temperature: Store at 2–8°C (Refrigerated).

Atmosphere: Under Argon or Nitrogen (Air sensitive).

Container: Amber glass vial with a Teflon-lined cap (Light sensitive).

B. Weighing & Transfer (Step-by-Step)
Equilibration: Allow the sealed vial to warm to room temperature before opening. Opening a

cold vial introduces condensation, hydrolyzing the aldehyde.

Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.

Anti-Static Measure: Use an anti-static gun or ionizer bar if the powder is fluffy/static-prone to

prevent dispersal.

Transfer: Use a disposable spatula. Do not return excess material to the stock vial to avoid

cross-contamination.

C. Reaction Setup
Solvent Choice: Dissolve in anhydrous solvents (DCM, THF, or Toluene) immediately after

weighing.

Inerting: Purge the reaction vessel with Nitrogen/Argon for 5 minutes prior to addition.

D. Visualized Workflow
The following diagram illustrates the critical control points (CCPs) for handling this compound

to prevent degradation and exposure.
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Figure 1: Critical Control Points in the handling of 4,5-Dimethoxy-6-indanaldehyde to ensure

safety and purity.

Emergency Response Procedures
In the event of containment breach, execute the following logic immediately.

A. Spill Cleanup (Solid)
Evacuate the immediate 3-meter radius.

Don PPE: Goggles, Double Gloves, N95 Respirator.

Contain: Cover the spill with a damp paper towel (to prevent dust) or an inert absorbent

(Vermiculite).

Clean: Scoop into a hazardous waste bag. Wipe surface with 1M Sodium Bisulfite

(neutralizes aldehydes) followed by soap and water.

B. Exposure Response[3][4][7]
Eye Contact: Flush with water for 15 minutes holding eyelids open.[2][3][4] Consult an

ophthalmologist (Aldehydes can cause protein cross-linking in the cornea).

Skin Contact: Wash with soap and water.[3][5] Do not use alcohol (increases permeability).

Inhalation: Move to fresh air. If wheezing occurs, seek medical attention.

C. Emergency Logic Diagram
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Figure 2: Decision logic for immediate response to spills or exposure incidents.

Disposal Protocols
Disposal must comply with local environmental regulations (RCRA in the US, waste codes in

EU).

Classification: Hazardous Organic Waste (Aldehyde).

Segregation: Do not mix with strong oxidizers (e.g., Nitric acid) or strong bases.

Labeling: "Flammable Solid, Organic, N.O.S. (Contains 4,5-Dimethoxy-6-indanaldehyde)."

Neutralization (Optional for small scale): Small amounts (<500mg) can be treated with

aqueous Sodium Bisulfite solution before disposal into organic waste streams, reducing

volatility and reactivity.
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Synthesis & Characterization: Cannon, J. G., et al. "Centrally acting emetics. 8.

Miscellaneous structures related to apomorphine." The Journal of Organic Chemistry, vol. 39,

no. 19, 1974, pp. 2913–2916. (Describes the synthesis of Compound 11: 4,5-dimethoxy-6-
indanaldehyde).

Analog Hazard Data (Veratraldehyde): PubChem. "Veratraldehyde (CAS 120-14-9) Safety

Data." National Library of Medicine.

General Aldehyde Safety: National Research Council (US) Committee on Prudent Practices

in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of

Chemical Hazards. National Academies Press, 2011.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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